molecular formula C26H26N2O4S2 B2961927 N-benzyl-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide CAS No. 941878-38-2

N-benzyl-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide

Cat. No. B2961927
CAS RN: 941878-38-2
M. Wt: 494.62
InChI Key: LEBNAGBIOCONEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-benzyl-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide, also known as BMB-4, is a compound that has gained significant attention in the field of cancer research. It is a small molecule inhibitor that targets the heat shock protein 70 (Hsp70) and has shown promising results in preclinical studies.

Scientific Research Applications

Photodynamic Therapy Applications

Compounds similar to N-benzyl-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide have been explored for their utility in photodynamic therapy (PDT), especially those that can generate singlet oxygen effectively. For instance, zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have been synthesized and characterized for their photophysical and photochemical properties. These properties are crucial for the compounds' applications as photosensitizers in PDT, a treatment modality for cancer. The high singlet oxygen quantum yield and good fluorescence properties of these compounds make them potential candidates for Type II photosensitizers in treating cancer via PDT (Pişkin, Canpolat, & Öztürk, 2020).

Anticonvulsant Activity

Derivatives of heterocyclic compounds that contain a sulfonamide thiazole moiety, similar to the core structure of N-benzyl-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide, have shown promise as anticonvulsant agents. Some synthesized compounds have demonstrated significant protection against picrotoxin-induced convulsions, indicating their potential in developing new anticonvulsant drugs (Farag et al., 2012).

Antitumor Activity

Research on compounds with structural similarities to N-benzyl-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide has also extended to evaluating their antitumor activities. For example, certain N-[6-indazolyl]arylsulfonamides and N-[alkoxy-6-indazolyl]arylsulfonamides have been synthesized and tested for their antiproliferative and apoptotic activities against human tumor cell lines. Preliminary studies have shown that some of these compounds exhibit significant antiproliferative activity and can induce apoptosis in a dose-dependent manner, highlighting their potential as antitumor agents (Abbassi et al., 2014).

properties

IUPAC Name

4-(benzenesulfonyl)-N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H26N2O4S2/c1-19-15-16-22(32-2)24-25(19)33-26(27-24)28(18-20-10-5-3-6-11-20)23(29)14-9-17-34(30,31)21-12-7-4-8-13-21/h3-8,10-13,15-16H,9,14,17-18H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LEBNAGBIOCONEA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C2C(=C(C=C1)OC)N=C(S2)N(CC3=CC=CC=C3)C(=O)CCCS(=O)(=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H26N2O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

494.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.